Cas no 308293-20-1 (N-(1E)-4-(dimethylamino)phenylmethylidenethiophene-2-sulfonamide)

• Product Name: N-(1E)-4-(dimethylamino)phenylmethylidenethiophene-2-sulfonamide
• CAS No: 308293-20-1
• MF: C₁₃H₁₄N₂O₂S₂
• MW: 294.392460346222
• CID: 6012845
• PubChem ID: 9586310
• Update Time: 2025-06-08

N-(1E)-4-(dimethylamino)phenylmethylidenethiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1E)-4-(dimethylamino)phenylmethylidenethiophene-2-sulfonamide
• AKOS002251322
• CCG-13776
• N-{(E)-[4-(dimethylamino)phenyl]methylidene}thiophene-2-sulfonamide
• 308293-20-1
• BIM-0024492.P001
• HMS1649E17
• Z56802735
• (E)-N-(4-(dimethylamino)benzylidene)thiophene-2-sulfonamide
• (NE)-N-[[4-(dimethylamino)phenyl]methylidene]thiophene-2-sulfonamide
• F0181-0030
• N-(4-(Dimethylamino)benzylidene)thiophene-2-sulfonamide
• N-[(1E)-[4-(DIMETHYLAMINO)PHENYL]METHYLIDENE]THIOPHENE-2-SULFONAMIDE

• Inchi： 1S/C13H14N2O2S2/c1-15(2)12-7-5-11(6-8-12)10-14-19(16,17)13-4-3-9-18-13/h3-10H,1-2H3/b14-10+
• InChI Key： YSIDFYUEZXZMAM-GXDHUFHOSA-N
• SMILES： S(C1=CC=CS1)(/N=C/C1C=CC(=CC=1)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 294.04967004g/mol
• Monoisotopic Mass: 294.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(1E)-4-(dimethylamino)phenylmethylidenethiophene-2-sulfonamide

Research Briefing on N-(1E)-4-(dimethylamino)phenylmethylidenethiophene-2-sulfonamide (CAS: 308293-20-1)

N-(1E)-4-(dimethylamino)phenylmethylidenethiophene-2-sulfonamide (CAS: 308293-20-1) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a modulator of key signaling pathways involved in various diseases.

The compound's unique structure, featuring a thiophene sulfonamide core and a dimethylamino phenyl moiety, has been explored for its ability to interact with specific protein targets. Research indicates that this molecule exhibits promising activity in inhibiting enzymes such as carbonic anhydrases and kinases, which are implicated in cancer and inflammatory diseases. The compound's mechanism of action involves binding to the active sites of these enzymes, thereby disrupting their catalytic activity.

Recent advancements in the synthesis of N-(1E)-4-(dimethylamino)phenylmethylidenethiophene-2-sulfonamide have enabled the production of high-purity batches, facilitating more detailed pharmacological studies. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the compound exhibits nanomolar affinity for carbonic anhydrase IX, a marker of tumor hypoxia, suggesting its potential as an anticancer agent. Additionally, in vitro assays revealed selective cytotoxicity against cancer cell lines while sparing normal cells.

Further investigations into the compound's pharmacokinetic properties have been conducted to assess its suitability for clinical development. Preliminary data indicate favorable absorption and distribution profiles, although metabolic stability remains an area for optimization. Researchers are also exploring structural modifications to enhance the compound's bioavailability and reduce potential off-target effects.

In summary, N-(1E)-4-(dimethylamino)phenylmethylidenethiophene-2-sulfonamide represents a promising candidate for further drug development, with its unique chemical structure and biological activity offering multiple avenues for therapeutic application. Continued research is needed to fully elucidate its potential and address current limitations in its pharmacokinetic profile.